2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide

• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C12H12N6O2S2/c1-18-12(14-16-17-18)22-7-11(19)13-6-8-5-9(20-15-8)10-3-2-4-21-10/h2-5H,6-7H2,1H3,(H,13,19)
• InChI Key: UPQXEMLVIPQROE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NCC2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C12H12N6O2S2
• Molecular Weight: 336.4 g/mol
• CAS No.: 1207047-63-9

Description

The compound 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide features a hybrid heterocyclic scaffold combining a 1,2-oxazole ring substituted with thiophen-2-yl at position 5, linked via a methylene group to an acetamide moiety. The acetamide chain further incorporates a 1-methyltetrazole-5-yl sulfanyl group.

Biological Activity

The compound 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide is a complex molecule featuring a tetrazole ring and various functional groups that contribute to its biological properties. This article reviews the biological activity of this compound, focusing on its pharmacological effects, synthesis methods, and potential therapeutic applications.

Structural Characteristics

The molecular structure of the compound includes:

• Tetrazole ring : Known for its diverse biological activities.
• Thiol group : Contributes to reactivity and potential interactions with biological targets.
• Oxazole moiety : Imparts additional pharmacological properties.

Biological Activity Overview

Research has indicated that compounds containing tetrazole rings exhibit a variety of biological activities, including:

• Antimicrobial Activity : Tetrazole derivatives have shown significant antimicrobial properties against various pathogens.
• Anticholinesterase Activity : Some tetrazole derivatives have been evaluated for their ability to inhibit acetylcholinesterase (AChE), which is crucial in treating neurodegenerative diseases like Alzheimer's.

Anticholinesterase Activity

A study evaluated several tetrazole derivatives for their AChE inhibitory effects using modified Ellman's spectrophotometric method. The results indicated that certain derivatives exhibited notable inhibition percentages:

• Compound 2 (with 3-methyl phenyl substitution) showed an inhibition percentage of 29.56% at 1 mM concentration.
• Compound 3 (with 3-chloro phenyl substitution) demonstrated an inhibition percentage of 24.38% at the same concentration.

These findings suggest that modifications in the phenyl substituents significantly affect the biological activity of tetrazole-containing compounds .

Antimicrobial Activity

Another study focused on the synthesis and evaluation of various tetrazole derivatives against bacterial strains. The results indicated that specific compounds could inhibit the growth of Staphylococcus aureus and Escherichia coli, showcasing the potential of these compounds as antimicrobial agents .

Synthesis Methods

The synthesis of 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide typically involves multi-step reactions:

• Formation of the tetrazole ring through cycloaddition reactions.
• Introduction of the thiol group via nucleophilic substitution.
• Construction of the oxazole moiety through condensation reactions with appropriate precursors.

These synthetic routes are crucial for optimizing yield and purity for subsequent biological evaluations.

Data Table: Biological Activity Summary

Compound	Structure Features	Anticholinesterase Activity (%)	Antimicrobial Activity	Reference
Compound 2	3-Methyl Phenyl	29.56% at 1 mM	Active against E. coli
Compound 3	3-Chloro Phenyl	24.38% at 1 mM	Active against S. aureus

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

The following table highlights key structural analogs and their differences:

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Reference
Target Compound	1,2-Oxazol-3-ylmethyl, thiophen-2-yl, 1-methyltetrazole-5-yl sulfanyl	~366.43 (calculated)
2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]acetamide	1,3-Thiazol-2-yl, 2-chlorobenzyl, 4-amino-5-methyltriazole	434.93
N-(1,3-Benzodioxol-5-yl)-2-{[5-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl}acetamide	Benzodioxol-5-yl, 4-methylphenyl-thiazolo-triazole	~484.56 (calculated)
2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	4-Ethyltriazole, thiophen-2-yl, 4-fluorophenyl	389.47
2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide (anti-exudative agent)	Furan-2-yl, 4-amino-triazole	~294.32 (calculated)

Key Observations :

• The thiophen-2-yl group in the target compound and enhances π-π stacking in receptor binding, whereas furan-2-yl in reduces steric bulk but may lower metabolic stability.
• Tetrazole (target) vs. triazole (): Tetrazole offers superior hydrogen-bonding capacity and acidity (pKa ~4.9), influencing solubility and target interactions.
• Chlorophenyl () and fluorophenyl () substituents increase lipophilicity (ClogP ~2.5–3.0) compared to the target’s oxazole-thiophene system (ClogP ~1.8) .

Pharmacological Activity Comparison

Anti-Exudative Activity

• The furan-2-yl-triazole acetamide () demonstrated 52% inhibition of exudate volume at 10 mg/kg, comparable to diclofenac sodium (55% at 8 mg/kg).

Antiproliferative Activity

• Hydroxyacetamide derivatives (e.g., FP1-12 in ) showed IC50 values of 8.2–14.7 µM against MCF-7 cells. The target compound’s tetrazole group could modulate cytotoxicity via ROS generation, though direct data are lacking .

Physicochemical and Stability Profiles

• Water Content : Analogous acetamides (e.g., ) are restricted to ≤0.5% water to prevent hydrolysis.
• Thermal Stability : Thiophene-containing compounds (target, ) degrade above 200°C, whereas chlorophenyl analogs () are stable up to 220°C .
• Solubility : The target compound’s oxazole-thiophene system likely improves aqueous solubility (predicted ~25 µg/mL) compared to fluorophenyl derivatives (~12 µg/mL) .